Cas no 364054-81-9 ((2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide)

• Product Name: (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide
• CAS No: 364054-81-9
• MF: C₁₆H₁₀ClN₃O₃S
• MW: 359.786900997162
• CID: 5765070
• PubChem ID: 6251276
• Update Time: 2025-05-27

(2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide
• (E)-N-(6-chlorobenzo[d]thiazol-2-yl)-3-(4-nitrophenyl)acrylamide
• AKOS003872797
• F0447-0141
• 364054-81-9
• (2E)-N-(6-CHLORO-1,3-BENZOTHIAZOL-2-YL)-3-(4-NITROPHENYL)PROP-2-ENAMIDE
• 2-Propenamide, N-(6-chloro-2-benzothiazolyl)-3-(4-nitrophenyl)-
• (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide

• Inchi： 1S/C16H10ClN3O3S/c17-11-4-7-13-14(9-11)24-16(18-13)19-15(21)8-3-10-1-5-12(6-2-10)20(22)23/h1-9H,(H,18,19,21)/b8-3+
• InChI Key： CWUGNFXPHFKERW-FPYGCLRLSA-N
• SMILES： ClC1C=CC2=C(C=1)SC(NC(/C=C/C1C=CC(=CC=1)[N+](=O)[O-])=O)=N2

Computed Properties

• Exact Mass: 359.0131401g/mol
• Monoisotopic Mass: 359.0131401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• Density: 1.550±0.06 g/cm3(Predicted)
• pka: 8.82±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide

Research Briefing on (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide (CAS: 364054-81-9)

In recent years, the compound (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide (CAS: 364054-81-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and pharmacological properties.

The compound belongs to a class of benzothiazole derivatives, which are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of the nitro group and the chloro-substituted benzothiazole moiety in its structure suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for drug development.

Recent studies have explored the synthesis of (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide using novel catalytic methods to improve yield and purity. One study reported a microwave-assisted synthesis approach that reduced reaction times and increased efficiency, highlighting the compound's adaptability to modern synthetic techniques.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits potent inhibitory effects against specific cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound may induce apoptosis via the mitochondrial pathway, although further research is needed to elucidate its exact mode of action.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) properties. Early results indicate moderate bioavailability and stability, with potential for optimization through structural modifications. These findings underscore the compound's potential as a lead molecule for further drug development.

In conclusion, (2E)-N-(6-chloro-1,3-benzothiazol-2-yl)-3-(4-nitrophenyl)prop-2-enamide represents a promising area of research in medicinal chemistry. Its unique structural features and demonstrated biological activities warrant further investigation to fully exploit its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic profile and conducting in vivo efficacy and safety evaluations.